1-acetyl-N-[2-(4-chlorophenyl)ethyl]piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-[2-(4-chlorophenyl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H21ClN2O2/c1-12(20)19-10-7-14(8-11-19)16(21)18-9-6-13-2-4-15(17)5-3-13/h2-5,14H,6-11H2,1H3,(H,18,21)
• InChI Key: KZXFSFDSMFKKLV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NCCC2=CC=C(C=C2)Cl
• Molecular Formula: C16H21ClN2O2
• Molecular Weight: 308.80 g/mol

Description

1-acetyl-N-[2-(4-chlorophenyl)ethyl]piperidine-4-carboxamide is a synthetic compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms. Compounds containing the piperidine moiety are significant in the pharmaceutical industry due to their wide range of biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-acetyl-N-[2-(4-chlorophenyl)ethyl]piperidine-4-carboxamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving 1,2-diamine derivatives with sulfonium salts.

Introduction of the Acetyl Group: The acetyl group can be introduced through acetylation reactions using acetic anhydride or acetyl chloride under basic conditions.

Attachment of the 4-chlorophenyl Group: The 4-chlorophenyl group can be attached through nucleophilic substitution reactions involving 4-chlorobenzyl chloride and the piperidine derivative.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

1-acetyl-N-[2-(4-chlorophenyl)ethyl]piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the piperidine ring or the 4-chlorophenyl group, leading to the formation of substituted products.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Nucleophiles: Various nucleophiles such as amines, thiols, and alkoxides

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

1-acetyl-N-[2-(4-chlorophenyl)ethyl]piperidine-4-carboxamide has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs targeting specific diseases.

Industry: It is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 1-acetyl-N-[2-(4-chlorophenyl)ethyl]piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-acetyl-N-[4-(2-chlorophenyl)-1,3-thiazol-2-yl]piperidine-4-carboxamide
• 1-acetyl-N-[2-(4-chlorophenyl)ethyl]-4-piperidinecarboxamide

Uniqueness

1-acetyl-N-[2-(4-chlorophenyl)ethyl]piperidine-4-carboxamide is unique due to its specific structural features, such as the presence of the 4-chlorophenyl group and the acetyl group attached to the piperidine ring. These structural elements contribute to its distinct chemical and biological properties, making it a valuable compound for various scientific research applications .